Cas no 2757959-76-3 (3-Ethoxy-2,2-diethylcyclobutyl 4-methylbenzene-1-sulfonate)

• Product Name: 3-Ethoxy-2,2-diethylcyclobutyl 4-methylbenzene-1-sulfonate
• CAS No: 2757959-76-3
• MF: C₁₇H₂₆O₄S
• MW: 326.450944423676
• CID: 6094015
• PubChem ID: 165765258
• Update Time: 2025-05-21

3-Ethoxy-2,2-diethylcyclobutyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• EN300-37153354
• 2757959-76-3
• 3-ethoxy-2,2-diethylcyclobutyl 4-methylbenzene-1-sulfonate
• 3-Ethoxy-2,2-diethylcyclobutyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C17H26O4S/c1-5-17(6-2)15(20-7-3)12-16(17)21-22(18,19)14-10-8-13(4)9-11-14/h8-11,15-16H,5-7,12H2,1-4H3
• InChI Key： CFKSWIMVSDFCBN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1CC(C1(CC)CC)OCC

Computed Properties

• Exact Mass: 326.15518048g/mol
• Monoisotopic Mass: 326.15518048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 61Ų

Additional information on 3-Ethoxy-2,2-diethylcyclobutyl 4-methylbenzene-1-sulfonate

3-Ethoxy-2,2-diethylcyclobutyl 4-methylbenzene-1-sulfonate: A Comprehensive Overview

The compound 3-Ethoxy-2,2-diethylcyclobutyl 4-methylbenzene-1-sulfonate, identified by the CAS number 2757959-76-3, is a sophisticated organic molecule with a unique structure and diverse applications. This compound belongs to the class of sulfonates, which are widely used in various industries due to their versatile chemical properties. The molecule consists of a cyclobutane ring substituted with ethoxy and diethyl groups, along with a sulfonate ester group attached to a methyl-substituted benzene ring.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitution and esterification processes. Recent advancements in synthetic chemistry have enabled the efficient production of such complex molecules with high purity and yield. The structural integrity of 3-Ethoxy-2,2-diethylcyclobutyl 4-methylbenzene-1-sulfonate is crucial for its functionality in different applications.

One of the most notable applications of this compound is in the field of material science, where it serves as a precursor for advanced polymers and composites. The cyclobutane ring introduces unique mechanical properties to the resulting materials, making them suitable for high-performance applications in aerospace and automotive industries. Additionally, the sulfonate group enhances the compatibility of the compound with various polymer matrices, facilitating better adhesion and durability.

In the pharmaceutical industry, 3-Ethoxy-2,2-diethylcyclobutyl 4-methylbenzene-1-sulfonate has shown potential as an intermediate in drug synthesis. Its ability to undergo specific biochemical reactions makes it valuable in the development of novel therapeutic agents targeting various diseases. Recent studies have highlighted its role in modulating cellular pathways associated with inflammation and neurodegenerative disorders.

The physical and chemical properties of this compound are well-documented, including its melting point, solubility, and thermal stability. These characteristics are essential for its safe handling and storage in industrial settings. Furthermore, the compound exhibits excellent stability under standard storage conditions, ensuring its reliability as a raw material in large-scale manufacturing processes.

From an environmental perspective, researchers have investigated the biodegradation potential of 3-Ethoxy-2,2-diethylcyclobutyl 4-methylbenzene-1-sulfonate. Studies indicate that under specific microbial conditions, the compound can undergo biodegradation, reducing its environmental footprint. This information is critical for industries aiming to adopt sustainable practices and comply with environmental regulations.

In conclusion, 3-Ethoxy-2,2-diethylcyclobutyl 4-methylbenzene-1-sulfonate is a multifaceted compound with significant contributions across various scientific domains. Its unique structure and versatile properties make it an invaluable asset in modern chemistry. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an even more prominent role in future technological advancements.